Cas no 2097979-45-6 (6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 2097979-45-6
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• CID: 5725155
• PubChem ID: 121205558
• Update Time: 2025-10-29

6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2097979-45-6
• F1967-3676
• 6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• AKOS026714436
• 6-[2-(4-chlorophenyl)ethyl]-2-sulfanylidene-1H-pyrimidin-4-one
• starbld0033542
• 4(1H)-Pyrimidinone, 6-[2-(4-chlorophenyl)ethyl]-2,3-dihydro-2-thioxo-

• Inchi： 1S/C12H11ClN2OS/c13-9-4-1-8(2-5-9)3-6-10-7-11(16)15-12(17)14-10/h1-2,4-5,7H,3,6H2,(H2,14,15,16,17)
• InChI Key： WNOBLNGGJAPVNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC1=CC(NC(N1)=S)=O

Computed Properties

• Exact Mass: 266.0280618g/mol
• Monoisotopic Mass: 266.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 7.63±0.20(Predicted)

Additional information on 6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

6-(4-Chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one: A Comprehensive Overview

The compound 6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 2097979-45-6) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The presence of the thioxo group and the 4-chlorophenethyl substituent imparts distinctive chemical and physical properties to this molecule, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly due to their ability to interact with various biological targets such as enzymes, receptors, and nucleic acids. The thioxo group in this compound is a key feature that contributes to its reactivity and selectivity in biochemical environments. Additionally, the chlorophenethyl substituent enhances the molecule's lipophilicity, which is crucial for its absorption and bioavailability when used as a potential drug candidate.

One of the most notable aspects of 6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is its versatility in synthetic chemistry. Researchers have explored various methods to synthesize this compound, including condensation reactions and cyclization processes. These methods not only provide efficient routes for large-scale production but also allow for the incorporation of other functional groups to tailor the molecule's properties further.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. For instance, it has demonstrated moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for anti-cancer therapies. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to specific protein targets, providing valuable insights into its mechanism of action.

The environmental impact of 6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is another area of growing interest. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to assess its long-term effects on ecosystems and biodegradation rates under various environmental conditions.

In conclusion, 6-(4-chlorophenethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 2097979-45-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic and pharmacological studies, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full spectrum of properties and applications, this compound is expected to play an increasingly important role in the field of organic chemistry and beyond.